Cas no 20500-27-0 (2,3,4,5-tetrahydro-1-benzothiepin-5-ol)

2,3,4,5-tetrahydro-1-benzothiepin-5-ol structure
20500-27-0 structure
Product Name:2,3,4,5-tetrahydro-1-benzothiepin-5-ol
CAS No:20500-27-0
MF:C10H12OS
MW:180.266681671143
MDL:MFCD00090181
CID:909880
PubChem ID:345958
Update Time:2025-04-19

2,3,4,5-tetrahydro-1-benzothiepin-5-ol Chemical and Physical Properties

Names and Identifiers

    • AE-641/30102038; 5-Hydroxy-2,3,4,5-tetrahydro-benzo< b> thiepin; 2,3,4,5-tetrahydro-benzo[b]thiepin-5-ol; MCULE-6399281369; AC1L83WQ; NSC403935; AKOS005067932; AC1Q7APE;
    •  
    • 2,3,4,5-tetrahydro-1-benzothiepin-5-ol
    • CS-0270303
    • 12P-655
    • DTXSID60323404
    • MFCD00090181
    • 20500-27-0
    • AKOS005067932
    • NSC-403935
    • AE-641/30102038
    • 2,3,4,5-Tetrahydrobenzo[b]thiepin-5-ol
    • EN300-295926
    • NSC403935
    • MDL: MFCD00090181
    • Inchi: 1S/C10H12OS/c11-9-5-3-7-12-10-6-2-1-4-8(9)10/h1-2,4,6,9,11H,3,5,7H2
    • InChI Key: KAFZCUFUJCWFTO-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(CCC1)O

Computed Properties

  • Exact Mass: 180.06096
  • Monoisotopic Mass: 180.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 20.23

2,3,4,5-tetrahydro-1-benzothiepin-5-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-295926-1g
2,3,4,5-tetrahydro-1-benzothiepin-5-ol
20500-27-0
1g
$1100.0 2023-09-06
Enamine
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Enamine
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Key Organics Ltd
12P-655-1MG
2,3,4,5-tetrahydro-1-benzothiepin-5-ol
20500-27-0 >90%
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£37.00 2025-02-09
Key Organics Ltd
12P-655-5MG
2,3,4,5-tetrahydro-1-benzothiepin-5-ol
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Key Organics Ltd
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Key Organics Ltd
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£102.00 2025-02-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1340973-50mg
2,3,4,5-Tetrahydrobenzo[b]thiepin-5-ol
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¥19958 2023-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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